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Compound of Interest

Compound Name: Isotetrandrine N2'-oxide

Cat. No.: B15588266 Get Quote

For Immediate Release

This whitepaper provides an in-depth technical guide on the discovery, history, and scientific

attributes of Isotetrandrine N2'-oxide, a naturally occurring bisbenzylisoquinoline alkaloid.

Tailored for researchers, scientists, and professionals in drug development, this document

collates available quantitative data, details experimental protocols, and visualizes key concepts

to facilitate a comprehensive understanding of this compound.

Discovery and Historical Context
Isotetrandrine N2'-oxide, with the Chemical Abstracts Service (CAS) registry number 70191-

83-2, is a derivative of the well-known alkaloid, tetrandrine. Its discovery is rooted in the

phytochemical investigation of various plant species, notably from the Menispermaceae and

Euphorbiaceae families. It has been successfully isolated from the roots of Stephania tetrandra

S. Moore and the herbaceous plant Jatropha curcas.[1][2][3] The presence of the N-oxide

functional group distinguishes it from its parent compound, isotetrandrine, and suggests a

potential role as a metabolite or a distinct biosynthetic product within these plants. The N-oxide

moiety is known to alter the physicochemical and pharmacological properties of alkaloids, often

enhancing water solubility and modifying biological activity.[4]

While a singular, seminal publication marking its initial discovery is not readily apparent in

broad searches, its characterization is evident through its inclusion in chemical databases and

supplier catalogues, indicating its availability for research purposes. The stereochemistry is
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often specified as (+)-Tetrandrine-2'-beta-N-oxide, highlighting the specific spatial arrangement

of the N-oxide group.

Physicochemical and Spectroscopic Data
A comprehensive understanding of a compound's structure and properties is fundamental to its

application in research and development. The following tables summarize the key quantitative

data for Isotetrandrine N2'-oxide.

Table 1: General Physicochemical Properties

Property Value Source(s)

CAS Number 70191-83-2 [3][5][6][7]

Molecular Formula C₃₈H₄₂N₂O₇ [6]

Molecular Weight 638.75 g/mol [1][2][5][6]

Physical Description Powder [3]

Purity ≥95% to ≥98% [3][6]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[3]

Table 2: Spectroscopic Data for (+)-Tetrandrine-2'-beta-N-oxide
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Spectroscopic Technique Key Data Points Source(s)

¹³C NMR

A database entry for (+)-

TETRANDRINE-2'-BETA-N-

OXIDE is available, though

specific chemical shift values

require access to specialized

databases. The N-oxidation

typically induces shifts in the

signals of carbon atoms alpha,

beta, and gamma to the

nitrogen atom.

[8][9][10]

Mass Spectrometry Exact Mass: 638.299202 g/mol [8]

Note: Detailed ¹H NMR, IR, and UV-Vis spectroscopic data for Isotetrandrine N2'-oxide are

not readily available in the public domain and would typically be found in the primary literature

describing its isolation and characterization or in comprehensive spectral databases.

Experimental Protocols
Detailed experimental protocols are crucial for the replication of scientific findings and for

further investigation. The following sections outline generalized procedures for the isolation and

potential synthesis of Isotetrandrine N2'-oxide based on common practices for related

compounds.

Isolation from Natural Sources
The isolation of Isotetrandrine N2'-oxide from plant material, such as the roots of Stephania

tetrandra, generally follows a standard phytochemical workflow.
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Extraction and Fractionation

Chromatographic Separation

Purification and Characterization

Plant Material (e.g., roots of Stephania tetrandra)

Grinding and Extraction with a suitable solvent (e.g., Methanol)

Crude Extract

Acid-Base Partitioning to separate alkaloids

Crude Alkaloid Fraction

Column Chromatography (e.g., Silica Gel or Alumina)

Elution with a solvent gradient (e.g., Chloroform-Methanol)

Collection of Fractions

Thin Layer Chromatography (TLC) analysis of fractions

Pooling of fractions containing the target compound

Further Purification (e.g., Preparative HPLC)

Crystallization

Pure Isotetrandrine N2'-oxide

Structural Elucidation (NMR, MS, etc.)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Isotetrandrine N2'-oxide.
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Methodology:

Extraction: The dried and powdered plant material is exhaustively extracted with a polar

solvent like methanol.

Acid-Base Partitioning: The resulting crude extract is subjected to an acid-base partitioning

process to selectively isolate the alkaloidal fraction.

Chromatography: The crude alkaloid fraction is then subjected to multiple rounds of column

chromatography, typically using silica gel or alumina as the stationary phase and a gradient

of solvents such as chloroform and methanol for elution.

Purification: Fractions containing the compound of interest, as identified by Thin Layer

Chromatography (TLC), are pooled and further purified using techniques like preparative

High-Performance Liquid Chromatography (HPLC).

Characterization: The final pure compound is identified and characterized using

spectroscopic methods including NMR (¹H and ¹³C), mass spectrometry, IR, and UV

spectroscopy.

Chemical Synthesis
The synthesis of tertiary amine N-oxides can generally be achieved through the oxidation of the

corresponding tertiary amine.[11]

Isotetrandrine

OxidationOxidizing Agent
(e.g., m-CPBA or H₂O₂)

Solvent
(e.g., Dichloromethane)

Isotetrandrine N2'-oxide
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Caption: General synthetic scheme for the preparation of Isotetrandrine N2'-oxide.

Methodology:

Dissolution: Isotetrandrine is dissolved in a suitable organic solvent, such as

dichloromethane or chloroform.

Oxidation: An oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or

hydrogen peroxide, is added to the solution, often at a controlled temperature (e.g., 0 °C to

room temperature).

Reaction Monitoring: The progress of the reaction is monitored by TLC.

Work-up and Purification: Upon completion, the reaction mixture is washed to remove

excess oxidizing agent and by-products. The organic layer is then dried and the solvent

evaporated. The resulting crude product is purified by column chromatography or

crystallization to yield pure Isotetrandrine N2'-oxide.

Potential Pharmacological Significance and
Signaling Pathways
While specific pharmacological studies on Isotetrandrine N2'-oxide are limited, the broader

class of heterocyclic N-oxides has garnered significant interest in medicinal chemistry for a

diverse range of biological activities.[12] These activities include anticancer, anti-inflammatory,

and antimicrobial effects.[12]

The N-oxide moiety can act as a prodrug, being reduced in vivo to the parent tertiary amine.

This is particularly relevant in hypoxic environments, such as those found in solid tumors,

making N-oxides potential candidates for hypoxia-activated cancer therapies.[4] Furthermore,

some N-oxides can act as mimics of nitric oxide (NO), potentially influencing signaling

pathways that involve NO, such as vasodilation.[4]

The parent compound, isotetrandrine, is known to possess a range of pharmacological effects,

including anti-inflammatory, immunosuppressive, and antiviral activities, often attributed to its

ability to act as a calcium channel blocker.[13] It is plausible that Isotetrandrine N2'-oxide may
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share some of these activities or possess unique properties due to the presence of the N-oxide

group.

Potential Mechanisms of Action

Isotetrandrine N2'-oxide

In vivo Reduction
(Hypoxic Conditions)

Direct Interaction with
Biological Targets

Nitric Oxide Mimicry

Isotetrandrine

Calcium Channel Blockade

Pharmacological Effects
(Anti-inflammatory, Cytotoxic, etc.)

Modulation of Signaling Pathways
(e.g., cGMP pathway)
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Caption: Postulated signaling pathways and mechanisms of action for Isotetrandrine N2'-
oxide.

Future Directions
Isotetrandrine N2'-oxide represents an intriguing natural product with potential for further

scientific exploration. Future research should focus on:
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Comprehensive Characterization: A full spectroscopic and crystallographic analysis to

unequivocally confirm its structure and stereochemistry.

Pharmacological Screening: A broad screening of its biological activities, including anti-

inflammatory, cytotoxic, and antimicrobial assays, to identify its therapeutic potential.

Mechanism of Action Studies: In-depth investigations into its molecular targets and the

signaling pathways it modulates.

Pharmacokinetic and Toxicological Profiling: Evaluation of its absorption, distribution,

metabolism, excretion, and toxicity to assess its drug-like properties.

The information compiled in this whitepaper serves as a foundational resource for researchers

and drug development professionals interested in the further study and potential application of

Isotetrandrine N2'-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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